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Compound of Interest

3-(4-Methoxyphenoxy)propanoic
Compound Name: d
aci

cat. No.: B1296055

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Methoxyphenoxy)propanoic acid, also known in the literature and commercially as
Lactisole, is a research chemical primarily recognized for its activity as a sweet taste modulator.
It functions by inhibiting the perception of sweetness from both natural sugars and artificial
sweeteners in humans. This property makes it a valuable tool in sensory science, taste
physiology research, and for potential applications in the food and beverage industry to
modulate flavor profiles. Recent research has also begun to explore potential "off-target”
effects, suggesting broader applications beyond taste modulation.

This document provides a summary of its chemical and physical properties, protocols for its
synthesis, and detailed experimental protocols for its application in taste modulation research.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of 3-(4-
Methoxyphenoxy)propanoic acid.
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Property Value

Molecular Formula C10H1204

Molecular Weight 196.20 g/mol

CAS Number 20811-60-3

Appearance White to off-white solid

Melting Point 110.5°C

Boiling Point 321.7 °C at 760 mmHg

Density 1.188 g/cm3

pKa 4.14 £+ 0.10 (Predicted)

Storage Temperature Room Temperature, sealed in a dry environment

Synthesis Protocols

Several methods for the synthesis of 3-(4-Methoxyphenoxy)propanoic acid have been
reported. Below are two common protocols.

Protocol: Synthesis from 3-(4-
Methoxyphenoxy)propanenitrile

This protocol involves the hydrolysis of 3-(4-methoxyphenoxy)propanenitrile.

Materials:

3-(4-methoxyphenoxy)propanenitrile

Concentrated hydrochloric acid

Water

Sodium carbonate

Dichloromethane (DCM)
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Round-bottom flask with overhead stirrer

Heating mantle

Filtration apparatus

Vacuum oven

Procedure:

Under a nitrogen atmosphere, add 3-(4-methoxyphenoxy)propanenitrile to a round-bottom
flask equipped with an overhead stirrer.

Slowly add concentrated hydrochloric acid to the stirred solid.
Gradually add water to the mixture.

Heat the reaction mixture to 100 °C and maintain for approximately 3.5 hours. Monitor the
reaction completion using High-Performance Liquid Chromatography (HPLC).

Once the reaction is complete, cool the mixture to 10 °C using an ice bath.
Filter the precipitated solid and dry to obtain the crude product.

Dissolve the crude product in a 6 wt% aqueous sodium carbonate solution.
Add dichloromethane to the vessel and stir thoroughly.

Separate and discard the organic layer.

Carefully adjust the pH of the aqueous layer to 4.0 with 6 M hydrochloric acid to precipitate
the pure product.

Filter the solid and dry it in a vacuum oven to yield 3-(4-methoxyphenoxy)propanoic acid
as a white solid.

Protocol: Synthesis from 4-Methoxyphenol and 3-
Chloropropionic Acid
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This method involves the reaction of 4-methoxyphenol with 3-chloropropionic acid.
Materials:

e 4-methoxyphenol

o 3-chloropropionic acid

e Hydrogen chloride in water

Procedure:

o Combine 4-methoxyphenol and 3-chloropropionic acid.

e Add a solution of hydrogen chloride in water.

» Heat the reaction mixture to 90 °C for 3 hours.

» Monitor the progress of the reaction by a suitable chromatographic method (e.g., TLC or
HPLC).

e Upon completion, the product can be isolated and purified through standard work-up
procedures such as extraction and recrystallization.

Application Notes and Experimental Protocols

The primary application of 3-(4-Methoxyphenoxy)propanoic acid in research is as a selective
inhibitor of the sweet taste receptor T1R3.[1] This makes it a valuable tool for studying the
mechanisms of sweet taste perception.

Application: In Vitro Sweet Taste Inhibition Assay

This protocol describes a cell-based assay to evaluate the inhibitory effect of 3-(4-
Methoxyphenoxy)propanoic acid on the sweet taste receptor.

Objective: To determine the dose-dependent inhibition of a known sweetener's activity on cells
expressing the sweet taste receptor by 3-(4-Methoxyphenoxy)propanoic acid.

Materials:
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o HEK293 cells stably expressing the human sweet taste receptor (T1R2/T1R3)
e Cell culture medium (e.g., DMEM) and supplements

o Aknown sweetener (e.g., sucrose, aspartame)

e 3-(4-Methoxyphenoxy)propanoic acid

e Calcium-sensitive fluorescent dye (e.g., Fura-2 AM)

o Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

o 96-well black, clear-bottom plates

o Fluorescence plate reader

Experimental Workflow:

aaaaaaaaaaaaaa

Click to download full resolution via product page

Workflow for in vitro sweet taste inhibition assay.

Procedure:
e Cell Culture and Plating:
o Culture HEK293 cells expressing the T1R2/T1R3 receptor in appropriate media.

o Seed the cells into 96-well black, clear-bottom plates at a suitable density and incubate for
24-48 hours to allow for cell attachment.

e Dye Loading:
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o Prepare a loading solution of a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) in
assay buffer.

o Remove the culture medium from the wells and add the dye-loading solution.

o Incubate the plate at 37°C for a specified time (e.g., 60 minutes) to allow for dye uptake.

e Compound Application:
o Wash the cells with assay buffer to remove excess dye.
o Prepare serial dilutions of 3-(4-Methoxyphenoxy)propanoic acid in the assay buffer.

o Add the different concentrations of the inhibitor to the respective wells. Include a vehicle
control.

o Sweetener Stimulation and Measurement:

o Prepare a solution of the chosen sweetener at a concentration known to elicit a response
(e.g., EC80).

o Place the plate in a fluorescence plate reader and begin recording the baseline
fluorescence.

o Add the sweetener solution to the wells and continue to measure the fluorescence
intensity over time to detect changes in intracellular calcium levels.

o Data Analysis:
o Determine the peak fluorescence response for each well.
o Normalize the responses to the control wells (sweetener alone).

o Plot the normalized response against the concentration of 3-(4-
Methoxyphenoxy)propanoic acid and fit the data to a dose-response curve to calculate
the IC50 value.
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Application: In Vivo Taste Perception Study (Human
Sensory Panel)

This protocol outlines a method to assess the effect of 3-(4-Methoxyphenoxy)propanoic acid
on the perceived sweetness of a substance in human subjects.

Objective: To quantify the reduction in perceived sweetness of a sucrose solution after the
addition of 3-(4-Methoxyphenoxy)propanoic acid.

Materials:

Sucrose

3-(4-Methoxyphenoxy)propanoic acid (food grade)

Deionized water

Trained sensory panel

Visual Analog Scale (VAS) or similar rating scale for sweetness intensity

Standardized rinsing water

Experimental Workflow:
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Preparation

Prepare sucrose solutions with and
without 3-(4-Methoxyphenoxy)propanoic acid

'

Train sensory panel on sweetness intensity rating

Sensory| Testing

Panelist rinses with water

}

Present coded samples in a randomized order

}

Panelist tastes and rates sweetness intensity

'

Panelist rinses between samples

Data Alnalysis

Collect intensity ratings

'

Perform statistical analysis (e.g., ANOVA)

Click to download full resolution via product page

Workflow for human sensory panel taste perception study.
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Procedure:

e Solution Preparation:
o Prepare a stock solution of sucrose in deionized water (e.g., 10% w/v).
o Prepare a stock solution of 3-(4-Methoxyphenoxy)propanoic acid.

o Create test solutions by adding different concentrations of 3-(4-
Methoxyphenoxy)propanoic acid (e.g., 50, 100, 150 ppm) to the sucrose solution.
Include a control sample of the sucrose solution without the inhibitor.

o Panelist Training:

o Train a panel of sensory assessors to reliably rate the intensity of sweetness using a
standardized scale (e.g., a 10-point scale or a VAS).

e Sensory Evaluation:

o Present the coded samples to the panelists in a randomized and balanced order to avoid
bias.

o Instruct panelists to rinse their mouths with water before the first sample and between
each subsequent sample.

o Panelists should taste each sample for a standardized amount of time and then rate its
perceived sweetness intensity on the provided scale.

e Data Analysis:
o Collect the sweetness intensity ratings from all panelists.

o Analyze the data using appropriate statistical methods (e.g., Analysis of Variance -
ANOVA) to determine if there are significant differences in perceived sweetness between
the control and the samples containing 3-(4-Methoxyphenoxy)propanoic acid.
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Potential Research Application: Modulation of Nitric
Oxide Production

Recent studies suggest that 3-(4-Methoxyphenoxy)propanoic acid (Lactisole) may have off-
target effects, such as enhancing nitric oxide (NO) production in basal airway epithelial cells.[1]
This opens up new avenues for research into its potential physiological roles beyond taste
modulation. Researchers could investigate this by treating relevant cell lines (e.g., human
bronchial epithelial cells) with 3-(4-Methoxyphenoxy)propanoic acid and measuring NO
production using commercially available kits (e.g., Griess assay).

Safety and Handling
o Hazard Identification: May cause skin, eye, and respiratory irritation.

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab coat
when handling. Use in a well-ventilated area or with a fume hood.

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

Disclaimer: This document is intended for informational purposes for research professionals. All
experiments should be conducted in accordance with institutional and national safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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